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Introduction
Syngenite (K₂Ca(SO₄)₂·H₂O) is a naturally occurring hydrated potassium calcium sulfate

mineral that crystallizes in the monoclinic system.[1] First described in 1872, it is found in

marine evaporite deposits, as a volcanic sublimate, and in geothermal fields.[1] Beyond its

geological significance, recent studies have hinted at the potential for syngenite and related

materials in biomedical applications, specifically as biocompatible and bioresorbable materials,

which may be of interest to the drug development sector for applications such as specialized

excipients or scaffolds.[2][3][4][5] This technical guide provides an in-depth analysis of the

monoclinic crystal structure of syngenite, detailing its crystallographic parameters, structural

features, and the experimental protocols used for its characterization.
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Syngenite belongs to the monoclinic crystal system, characterized by three unequal axes with

one oblique intersection. Its space group is P2₁/m.[1][6] The crystal structure is comprised of

layers of CaO₉ and SO₄ polyhedra, which are parallel to the ab plane. These layers are formed

by infinite chains of the bassanite type. Potassium ions are situated in the interlayer space.[7]

[8]

The coordination environment of the Calcium (Ca²⁺) ion consists of nine oxygen atoms, forming

a CaO₉ polyhedron.[7][9] One of these coordination positions is occupied by a water molecule.

[7] The Potassium (K⁺) ions have a KO₁₀ coordination environment.[7] The structure also

contains two symmetrically independent hexavalent sulfur (S⁶⁺) cations, each tetrahedrally

coordinated to four oxygen atoms, forming regular SO₄ tetrahedra.[7]

Quantitative Crystallographic Data
The following tables summarize the key crystallographic data for syngenite.

Table 1: Unit Cell Parameters of Syngenite at Ambient Conditions

Parameter Value Reference

a 9.77 Å [1][6]

b 7.14 Å [1]

c 6.25 Å [1][6]

β 104.01° [1]

Z (formula units per unit cell) 2 [1][6]

Space Group P2₁/m [1][6]

Table 2: Selected Interatomic Distances in Syngenite
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Bond Distance (Å) Reference

Ca–O 2.4008(16) - 2.7040(16) [7]

2.921 [7]

S1–O 1.4684(16) - 1.4821(10) [7]

S2–O 1.4779(17) - 1.4846(11) [7]

Experimental Protocols
The characterization of syngenite's crystal structure relies heavily on X-ray diffraction

techniques. Below are detailed methodologies for the key experiments.

Single-Crystal X-ray Diffraction (SCXRD)
Objective: To determine the precise atomic arrangement, bond lengths, and bond angles of a

single crystal of syngenite.

Methodology:

Crystal Selection and Mounting: A suitable single crystal of syngenite (typically 0.05 x 0.05 x

0.03 mm³) is selected under an optical microscope.[7] The crystal is then mounted on a

goniometer head using a cryoloop or a glass fiber.[10]

Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer.[10]

Data collection is performed at a controlled temperature, often at low temperatures (e.g.,

-173 °C) to reduce thermal vibrations of the atoms.[7] A monochromatic X-ray beam, typically

from a molybdenum source (Mo-Kα, λ = 0.71073 Å), is directed at the crystal.[10] The crystal

is rotated, and the diffraction pattern is recorded on a detector.[10]

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell parameters and space group. The atomic positions are determined using direct

methods or Patterson synthesis.[6] The structural model is then refined using least-squares

methods, which minimizes the difference between the observed and calculated diffraction

intensities.[10]
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Powder X-ray Diffraction (PXRD)
Objective: To identify the crystalline phases in a bulk sample and to determine the unit cell

parameters.

Methodology:

Sample Preparation: A sample of syngenite is finely ground to a powder (particle size <10

µm) to ensure a random orientation of the crystallites.[11] The powder is then packed into a

sample holder.[7]

Data Collection: The sample is placed in a powder diffractometer. A monochromatic X-ray

beam is directed at the sample, and the intensity of the diffracted X-rays is measured as a

function of the diffraction angle (2θ).[12]

Data Analysis and Rietveld Refinement: The resulting diffraction pattern, a plot of intensity

versus 2θ, is analyzed. The positions of the diffraction peaks are used to determine the d-

spacings, which are characteristic of the crystal structure. Phase identification is achieved by

comparing the experimental pattern with a database of known patterns. For quantitative

analysis and precise unit cell parameter determination, Rietveld refinement is employed. This

method involves fitting a calculated diffraction pattern to the experimental data, allowing for

the refinement of structural and instrumental parameters.[13][14]

Potential Relevance to Drug Development
While syngenite is not a conventional pharmaceutical material, its constituent ions (K⁺, Ca²⁺,

SO₄²⁻) are biocompatible. Research into related calcium sulfate-based materials suggests

potential applications in bone defect treatments and as bioresorbable materials.[2] Syngenite,

as a component in the CaO-K₂O-SO₃-H₂O system, could be explored for similar applications.

[2] The controlled synthesis of syngenite with specific particle sizes could be relevant for

creating novel excipients or delivery systems where biocompatibility and a defined dissolution

rate are required.[3][4] At present, there is no documented evidence of syngenite directly

influencing specific biological signaling pathways. This remains an area for future investigation.
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Caption: Workflow for the characterization of syngenite.
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Caption: Properties of syngenite and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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